Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC20764207 Tetraacetoxymethyl Bis(2-aminoethyl) Ether N,N,N',N'-Tetraacetic Acid C24H36N2O17
VC20763636 Linoleic acid-13C1 C18H32O2
VC20764402 Tyrphostin 25 118409-58-8 C10H6N2O3
VC20760258 1-(Trimethylsilyl)pyrrolidin-2-one 14468-90-7 C7H15NOSi
VC20759550 Methyl 2-[4-(4-hydroxybut-1-ynyl)phenyl]-2-methylpropanoate 154825-93-1 C15H18O3
VC20763634 (2S)-1-Methyl-1-[N-(diphenylmethylene)]-2-hydroxymethylpyrrolidine, Hydrazonium Iodide 168128-27-6 C19H23IN2O
VC20763827 (+)-(2S,6Z,9S,10E)-9-{[tert-Butyl(dimethyl)silyl]oxy}-2,6,10-trimethyl-11-(2-methyl-1,3-thiazol-4-yl)-undeca-6,10-dien-1-ol 210690-99-6 C24H43NO2SSi
VC20763862 d-Bunolol Hydrochloride 27867-05-6 C17H26ClNO3
VC20763868 p-Nitrophenyl iodoacetate 31252-85-4 C8H6INO4
VC20763649 3-[2-(3-Chlorophenyl)ethyl]-2-pyridinecarbonitrile 31255-57-9 C14H11ClN2
VC20763821 2-Chloro-4-(trifluoromethyl)pyrimidine 33034-67-2 C5H2ClF3N2
VC20763335 (3AS,7aS)-3a-hydroxy-7a-methylhexahydro-1H-indene-1,5(6H)-dione 33879-04-8 C10H14O3
VC20764349 Adenosine 2',3'-cyclic monophosphate, sodium salt hydrate 37063-35-7 C10H13N5NaO7P
VC20759647 2-Chloro-5-nitrobenzenesulfonyl chloride 4533-95-3 C6H3Cl2NO4S
VC20764356 Benzo[b]thiophene-2,3-dione 493-57-2 C8H4O2S
VC20759716 4-Hydroxylonchocarpin 56083-03-5 C20H18O4
VC20763687 5,6,7,8-Tetramethoxycoumarin 56317-15-8 C13H14O6
VC20764362 Ethyl 4-Oxoazepane-1-carboxylate 56515-89-0 C9H15NO3
VC20764378 3,5,6-Trichloro-2-pyridinol glucuronide 58997-12-9 C11H10Cl3NO7
VC20764351 N-Methylnicotinium iodide 5959-86-4 C11H17IN2
VC20764400 2-Bromoethyl [2-(hexadecanoylamino)-4-nitrophenyl] hydrogen phosphate 60301-90-8 C24H40BrN2O7P
VC20760240 4'-Hydroxy-3'-nitroacetophenone 6322-56-1 C8H7NO4
VC20763657 Modafinil acid 63547-24-0 C15H14O3S
VC20763842 Spectinomycin sulfate tetrahydrate 64058-48-6 C14H34N2O15S
VC20763816 2,2-Diphenylpentanoic acid 841-32-7 C17H18O2